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Compound of Interest

Compound Name: 2-(5-Isoxazolyl)-4-methylphenol

CAS No.: 104516-57-6

Cat. No.: B1139511

Get Quote

These application notes provide a comprehensive technical guide for researchers, scientists,

and drug development professionals on the utilization of 2-(5-Isoxazolyl)-4-methylphenol in
the formulation of next-generation pesticides. This document synthesizes current knowledge of

isoxazole and phenolic chemistries to propose methodologies for the effective application of

this specific molecule in agrochemical research and development.

Introduction: A Molecule of Dual Functionality
2-(5-Isoxazolyl)-4-methylphenol, with a CAS Number of 164171-56-6, is a versatile chemical

entity that merges the structural features of a methylphenol core with an isoxazole ring.[1] This

unique combination suggests a dual-function potential in pesticide formulation, leveraging the

known biocidal activities of both phenolic and isoxazole derivatives.[2][3] While direct, peer-

reviewed studies on the specific pesticidal applications of 2-(5-Isoxazolyl)-4-methylphenol are

emerging, its utility as an intermediate in the synthesis of agrochemicals is acknowledged.[1][4]

The isoxazole moiety is a well-established pharmacophore in a range of biologically active

molecules, including fungicides, herbicides, and insecticides.[5][6][7] Similarly, phenolic
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compounds are known for their broad-spectrum antimicrobial and insecticidal properties, often

acting as defense compounds in plants.[8][9][10] This document will, therefore, extrapolate

from the known activities of these chemical classes to provide a robust framework for the

investigation and application of 2-(5-Isoxazolyl)-4-methylphenol in pesticide science.

Table 1: Physicochemical Properties of 2-(5-Isoxazolyl)-4-methylphenol

Property Value Source

CAS Number 164171-56-6 [4]

Molecular Formula C10H9NO2 [1]

Molecular Weight 175.19 g/mol [1]

Appearance Off-white crystalline powder [1]

Melting Point 171-177 ºC [1]

Purity ≥ 98% (HPLC) [1]

IUPAC Name
4-methyl-2-(1,2-oxazol-5-

yl)phenol
[4]

Postulated Mechanism of Action: A Synergistic
Hypothesis
The pesticidal activity of 2-(5-Isoxazolyl)-4-methylphenol is likely to arise from the combined

effects of its isoxazole and phenolic components.

The Role of the Isoxazole Ring: Fungal Enzyme
Inhibition
The isoxazole ring is a key feature in several commercial fungicides.[2][11] Its mode of action

often involves the targeted inhibition of essential fungal enzymes.[11] For instance, the

isoxazole fungicide hymexazol is known to inhibit fungal enzymes by binding directly to their

catalytic sites.[11] It is plausible that 2-(5-Isoxazolyl)-4-methylphenol could exhibit similar

activity, potentially disrupting metabolic pathways crucial for fungal cell wall synthesis or

respiration. The nitrogen-oxygen bond of the isoxazole ring is relatively weak and can be
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cleaved under certain biological conditions, leading to the formation of reactive intermediates

that can covalently modify and inactivate target enzymes.

The Contribution of the Phenolic Moiety: Membrane
Disruption and Oxidative Stress
Phenolic compounds are known to exert their pesticidal effects through several mechanisms.[3]

[12] A primary mode of action is the disruption of microbial cell membranes, leading to

increased permeability and leakage of cellular contents. Furthermore, phenols can induce

oxidative stress within the target organism by generating reactive oxygen species (ROS), which

can damage proteins, lipids, and nucleic acids. The hydroxyl group on the phenol ring is crucial

for this activity.

2-(5-Isoxazolyl)-4-methylphenol Target Pest (e.g., Fungus)

Postulated Mechanisms
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Caption: Postulated dual mechanism of action for 2-(5-Isoxazolyl)-4-methylphenol.

Protocols for Formulation and Efficacy Testing
The following protocols are designed to guide the formulation of 2-(5-Isoxazolyl)-4-
methylphenol into a testable pesticide and to evaluate its efficacy.

Protocol 1: Preparation of a Stock Solution
Objective: To prepare a concentrated stock solution of 2-(5-Isoxazolyl)-4-methylphenol for

subsequent dilution and formulation.
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Materials:

2-(5-Isoxazolyl)-4-methylphenol (≥98% purity)

Analytical balance

Volumetric flask (e.g., 100 mL)

Magnetic stirrer and stir bar

Solvent (e.g., Acetone, DMSO, or a suitable non-polar organic solvent)

Personal Protective Equipment (PPE): safety glasses, lab coat, gloves

Procedure:

Weighing: Accurately weigh a precise amount (e.g., 1.000 g) of 2-(5-Isoxazolyl)-4-
methylphenol using an analytical balance.

Dissolution: Transfer the weighed compound into a clean, dry volumetric flask. Add a portion

of the chosen solvent (e.g., 50 mL of acetone) to the flask.

Mixing: Place a magnetic stir bar in the flask and place it on a magnetic stirrer. Stir the

solution until the compound is completely dissolved. Gentle warming may be applied if

necessary, but monitor for any degradation.

Final Volume: Once dissolved, carefully add the solvent to the flask until the bottom of the

meniscus reaches the calibration mark.

Homogenization: Cap the flask and invert it several times to ensure a homogenous solution.

Storage: Store the stock solution in a tightly sealed, labeled container in a cool, dark, and

well-ventilated area.

Protocol 2: Formulation of an Emulsifiable Concentrate
(EC)
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Objective: To formulate an emulsifiable concentrate of 2-(5-Isoxazolyl)-4-methylphenol for

application as a spray.

Materials:

Stock solution of 2-(5-Isoxazolyl)-4-methylphenol

Emulsifier (e.g., a blend of non-ionic and anionic surfactants)

Solvent (e.g., an aromatic hydrocarbon solvent like xylene or a vegetable oil-based solvent)

Graduated cylinders

Beakers

Glass stirring rod

Procedure:

Calculate Component Volumes: Determine the desired final concentration of the active

ingredient (AI) in the EC formulation (e.g., 10% w/v). Calculate the required volumes of the

stock solution, solvent, and emulsifier.

Mixing: In a beaker, add the calculated volume of the solvent. While stirring, slowly add the

calculated volume of the 2-(5-Isoxazolyl)-4-methylphenol stock solution.

Adding Emulsifier: Continue stirring and add the calculated amount of the emulsifier blend to

the mixture.

Homogenization: Stir the mixture until a clear, homogenous solution is obtained.

Quality Control: Test the emulsion stability by adding a small amount of the EC to water in a

separate container. A stable emulsion should form with minimal separation over time.
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Caption: General workflow for the formulation and testing of 2-(5-Isoxazolyl)-4-methylphenol.

Protocol 3: In Vitro Antifungal Efficacy Assay (Mycelial
Growth Inhibition)
Objective: To determine the in vitro antifungal activity of 2-(5-Isoxazolyl)-4-methylphenol
against a target fungal pathogen.

Materials:

EC formulation of 2-(5-Isoxazolyl)-4-methylphenol

Pure culture of a target fungus (e.g., Botrytis cinerea, Fusarium culmorum)[13]

Potato Dextrose Agar (PDA)
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Sterile petri dishes

Sterile distilled water

Micropipettes and sterile tips

Incubator

Laminar flow hood

Procedure:

Media Preparation: Prepare PDA according to the manufacturer's instructions and autoclave.

Allow the media to cool to approximately 45-50°C.

Amending Media: In a laminar flow hood, add the required volume of the EC formulation to

the molten PDA to achieve a series of final concentrations (e.g., 1, 10, 50, 100 ppm). Also,

prepare a control plate with no added test compound.

Pouring Plates: Pour the amended PDA into sterile petri dishes and allow them to solidify.

Inoculation: Place a small mycelial plug (e.g., 5 mm diameter) from the edge of an actively

growing fungal culture onto the center of each PDA plate.

Incubation: Incubate the plates at the optimal growth temperature for the target fungus (e.g.,

25°C) in the dark.

Data Collection: Measure the diameter of the fungal colony in two perpendicular directions at

regular intervals (e.g., every 24 hours) until the colony in the control plate reaches the edge

of the dish.

Analysis: Calculate the percentage of mycelial growth inhibition for each concentration

relative to the control. Determine the EC50 (Effective Concentration to inhibit 50% of growth).

Considerations for Further Research
While the foundational chemistry of isoxazoles and phenols provides a strong basis for the

investigation of 2-(5-Isoxazolyl)-4-methylphenol as a pesticide, further research is essential.
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Spectrum of Activity: Efficacy testing should be expanded to a broader range of plant

pathogens, insect pests, and weeds to determine the full spectrum of its pesticidal activity.

Toxicology: A comprehensive toxicological profile is necessary to assess its safety for non-

target organisms, including beneficial insects, aquatic life, and mammals.

Environmental Fate: Studies on its persistence, degradation, and mobility in soil and water

are crucial to understand its environmental impact.

Synergism and antagonism: Investigating the performance of 2-(5-Isoxazolyl)-4-
methylphenol in combination with other active ingredients could reveal synergistic effects,

potentially leading to more effective and sustainable pest management strategies.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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